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Compound of Interest

Compound Name: 5-Bromo-2,3-difluorophenol

Cat. No.: B062985 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

5-Bromo-2,3-difluorophenol (CAS No. 186590-26-1). The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, operational protocols, and proper disposal methods.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk when handling 5-
Bromo-2,3-difluorophenol.[1] The following table summarizes the recommended PPE for

various laboratory operations.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

and Weighing

Tightly fitting

safety goggles

(conforming to

EN 166 or

NIOSH

standards).[1][2]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene, or

butyl rubber).

Gloves must be

inspected before

use.[2]

Laboratory coat,

long-sleeved

clothing, and

closed-toe

shoes.[1]

Use in a well-

ventilated area. If

exposure limits

are exceeded or

irritation is

experienced, use

a NIOSH/MSHA

or European

Standard EN 149

approved

respirator.[1][3]

Solution

Preparation and

Transfers

Tightly fitting

safety goggles

and a full-face

shield where

splashing is a

risk.[2][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene, or

butyl rubber).

Consider double-

gloving.

Fire/flame-

resistant and

impervious

clothing, such as

a laboratory coat.

[2] An apron may

be required if

there is a splash

potential.

Handle within a

certified chemical

fume hood.

Heating or

Generating

Vapors/Aerosols

Tightly fitting

safety goggles

and a full-face

shield.[2][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene, or

butyl rubber).

Flame-retardant

laboratory coat

and other

protective

clothing to

prevent skin

contact.

A full-face

respirator with

appropriate

cartridges (e.g.,

type OV/AG/P99

US or ABEK-P2

EU EN 143) is

necessary.[2]

Spill Cleanup Tightly fitting

safety goggles

and a full-face

shield.[2][4]

Heavy-duty,

chemical-

resistant gloves

(e.g., butyl

rubber or Viton).

Chemical-

resistant suit or

apron over a lab

coat.

A NIOSH-

approved

respirator with

cartridges

appropriate for
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organic vapors

and particulates.

Hazard Summary
5-Bromo-2,3-difluorophenol is a hazardous substance with the following classifications[1]:

Acute Oral Toxicity

Skin Irritation

Serious Eye Irritation

May cause respiratory irritation

Safe Handling and Storage Workflow
The following diagram outlines the standard operating procedure for the safe handling and

storage of 5-Bromo-2,3-difluorophenol.
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Pre-Operational Checks

Handling Operations

Proceed once checks are complete

Verify fume hood function
Assemble all required PPE

Prepare and clear workspace

Storage

After use

Post-Handling Procedures

After completing work

Handle in a well-ventilated area (fume hood)
Use non-sparking tools

Ground and bond containers during transfers
Avoid creating dust or aerosols

Keep container tightly closed when not in use

Store in a tightly closed container
Keep in a dry, cool, and well-ventilated place

Store away from incompatible materials

Decontaminate work surfaces
Carefully remove and dispose of single-use PPE

Wash hands and exposed skin thoroughly

Click to download full resolution via product page

Diagram 1: Safe Handling and Storage Workflow

Disposal Plan
Proper disposal of 5-Bromo-2,3-difluorophenol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:

Unused Product and Residues: Classified as hazardous waste.[5][6]

Contaminated Materials: Any materials (e.g., absorbent pads, PPE) that have come into

contact with 5-Bromo-2,3-difluorophenol should also be treated as hazardous waste.

Disposal Workflow:
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Collect Waste

Containerize Waste Collect unused chemical and contaminated materials separately.

Label Container Use a suitable, closed, and properly sealed container for disposal.
Do not mix with other waste streams.

Store for Disposal Clearly label the container with 'Hazardous Waste' and the chemical name.

Final Disposal Store in a designated, well-ventilated, and secure area away from incompatible materials.

Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Diagram 2: Chemical Disposal Workflow

Key Disposal Precautions:

Do not dispose of this chemical down the drain or into sewer systems.[3][5]

Empty containers may retain product residue and should be handled as hazardous waste.[6]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician. Remove and wash contaminated clothing before reuse.[1]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention

if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[7]

Spill Response:

Ensure adequate ventilation and wear appropriate PPE.

For small spills, soak up with inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[3][7]

Collect the absorbed material into a suitable, closed container for disposal.[3][5]

For large spills, evacuate the area and contact your institution's EHS department.

By adhering to these safety protocols, researchers can minimize the risks associated with the

handling and use of 5-Bromo-2,3-difluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC249390025&countryCode=US&language=en
http://angenechemical.com/sds/144292-32-0.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16716~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:10:17~~2-Bromo-4%205-difluorophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14053~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:55:18~~1-Bromo-3%205-difluorobenzene~~
https://www.fishersci.com/store/msds?partNumber=AAA1697106&productDescription=2+3-DIFLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b062985#personal-protective-equipment-for-handling-5-bromo-2-3-difluorophenol
https://www.benchchem.com/product/b062985#personal-protective-equipment-for-handling-5-bromo-2-3-difluorophenol
https://www.benchchem.com/product/b062985#personal-protective-equipment-for-handling-5-bromo-2-3-difluorophenol
https://www.benchchem.com/product/b062985#personal-protective-equipment-for-handling-5-bromo-2-3-difluorophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b062985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

